Cas no 1488749-48-9 (1-amino-3-(2,3-dihydro-1H-inden-5-yl)propan-2-ol)

• Product Name: 1-amino-3-(2,3-dihydro-1H-inden-5-yl)propan-2-ol
• CAS No: 1488749-48-9
• MF: C₁₂H₁₇NO
• MW: 191.269483327866
• CID: 6323210
• PubChem ID: 65986322
• Update Time: 2025-10-30

1-amino-3-(2,3-dihydro-1H-inden-5-yl)propan-2-ol Chemical and Physical Properties

Names and Identifiers

• 1-amino-3-(2,3-dihydro-1H-inden-5-yl)propan-2-ol
• AKOS015328354
• EN300-1834689
• CS-0352718
• 1488749-48-9

• Inchi： 1S/C12H17NO/c13-8-12(14)7-9-4-5-10-2-1-3-11(10)6-9/h4-6,12,14H,1-3,7-8,13H2
• InChI Key： UDIGEVVNANUDBX-UHFFFAOYSA-N
• SMILES： OC(CN)CC1C=CC2CCCC=2C=1

Computed Properties

• Exact Mass: 191.131014166g/mol
• Monoisotopic Mass: 191.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 46.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Indanes Indanes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Indanes

Additional information on 1-amino-3-(2,3-dihydro-1H-inden-5-yl)propan-2-ol

Comprehensive Overview of 1-amino-3-(2,3-dihydro-1H-inden-5-yl)propan-2-ol (CAS No. 1488749-48-9): Properties, Applications, and Research Insights

The compound 1-amino-3-(2,3-dihydro-1H-inden-5-yl)propan-2-ol (CAS No. 1488749-48-9) is a structurally unique organic molecule that has garnered significant attention in pharmaceutical and chemical research. Its molecular framework combines an indenyl moiety with an aminopropanol side chain, making it a versatile intermediate for drug discovery and material science. This article delves into its chemical properties, synthetic pathways, and emerging applications, addressing key questions frequently searched by researchers and industry professionals.

Chemically, 1-amino-3-(2,3-dihydro-1H-inden-5-yl)propan-2-ol belongs to the class of amino alcohols, which are known for their biological activity and utility in asymmetric synthesis. The presence of both amino and hydroxyl functional groups enables its participation in diverse reactions, such as nucleophilic substitutions and hydrogen bonding interactions. Researchers often explore its chiral properties, as the stereocenter at the propan-2-ol position can influence its pharmacological profile.

In recent years, the demand for indenyl-based compounds like this has surged due to their potential in central nervous system (CNS) drug development. A trending topic in scientific forums is the role of such scaffolds in targeting G-protein-coupled receptors (GPCRs), which are critical for neurodegenerative disease therapeutics. The 2,3-dihydro-1H-indene core of this compound is particularly noteworthy for its metabolic stability compared to traditional aromatic systems.

Synthetic approaches to CAS No. 1488749-48-9 often involve multi-step protocols, including reductive amination or epoxide ring-opening strategies. A frequently searched question is whether this compound can be derived from biocatalytic routes to improve sustainability—a hot topic aligned with the green chemistry movement. Recent studies highlight enzymatic resolution methods to access enantiopure forms, reducing waste generation.

From an application standpoint, 1-amino-3-(2,3-dihydro-1H-inden-5-yl)propan-2-ol serves as a precursor for small-molecule inhibitors and ligands. Its structural motifs are recurrent in patents related to kinase modulation and neuroinflammatory pathways. Notably, its logP value and solubility profile are often analyzed in early-stage drug design, addressing another common query about its ADME (Absorption, Distribution, Metabolism, Excretion) characteristics.

Emerging trends also link this compound to cancer immunotherapy research, where its derivatives are investigated for immune checkpoint regulation. Discussions on platforms like PubMed and ResearchGate emphasize its potential synergy with PD-1/PD-L1 inhibitors, reflecting the intersection of small-molecule chemistry and immuno-oncology—a rapidly growing field.

In summary, 1-amino-3-(2,3-dihydro-1H-inden-5-yl)propan-2-ol (CAS No. 1488749-48-9) exemplifies the convergence of medicinal chemistry and materials science. Its adaptability to modern synthetic challenges and relevance to cutting-edge therapeutic areas ensure its continued prominence in scientific literature. For researchers, understanding its structure-activity relationships (SAR) and scalable synthesis remains a priority, as evidenced by persistent search engine queries and academic citations.